Cas no 918131-34-7 (1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxyethyl)propylamino]-)

1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxyethyl)propylamino]- structure
918131-34-7 structure
Product Name:1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxyethyl)propylamino]-
CAS No:918131-34-7
MF:C8H19NO5S
MW:241.305161714554
CID:779883
PubChem ID:71427829
Update Time:2025-04-19

1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxyethyl)propylamino]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxyethyl)propylamino]-
    • 2-hydroxy-3-[2-hydroxyethyl(propyl)amino]propane-1-sulfonic acid
    • 918131-34-7
    • 2-HYDROXY-3-[(2-HYDROXYETHYL)(PROPYL)AMINO]PROPANE-1-SULFONIC ACID
    • DTXSID00846566
    • Inchi: 1S/C8H19NO5S/c1-2-3-9(4-5-10)6-8(11)7-15(12,13)14/h8,10-11H,2-7H2,1H3,(H,12,13,14)
    • InChI Key: PWHAGEFOJTVILD-UHFFFAOYSA-N
    • SMILES: S(CC(CN(CCO)CCC)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 241.09839388g/mol
  • Monoisotopic Mass: 241.09839388g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 106Ų

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